Cas no 29812-99-5 (1-(4-Bromobenzyl)cyclopropanamine hydrochloride)

• Product Name: 1-(4-Bromobenzyl)cyclopropanamine hydrochloride
• CAS No: 29812-99-5
• CID: 4644093
• PubChem ID: 75412055
• Update Time: 2025-10-22

1-(4-Bromobenzyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromobenzyl)cyclopropanamine hydrochloride

Additional information on 1-(4-Bromobenzyl)cyclopropanamine hydrochloride

Comprehensive Guide to 1-(4-Bromobenzyl)cyclopropanamine hydrochloride (CAS 29812-99-5): Properties, Applications, and Market Insights

1-(4-Bromobenzyl)cyclopropanamine hydrochloride (CAS 29812-99-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated cyclopropylamine derivative exhibits unique structural features, making it valuable for various synthetic applications. With the molecular formula C10H13BrClN, this compound combines a cyclopropylamine core with a 4-bromobenzyl substituent, offering researchers a versatile building block for drug discovery and material science.

The growing interest in small molecule therapeutics and pharmaceutical intermediates has positioned 1-(4-Bromobenzyl)cyclopropanamine HCl as a compound of particular relevance. Recent trends in medicinal chemistry highlight the importance of cyclopropyl-containing compounds, which often demonstrate enhanced metabolic stability and improved binding affinity compared to their non-cyclic counterparts. The bromine substituent in this molecule provides an excellent handle for further functionalization through modern cross-coupling reactions, a topic frequently searched by synthetic chemists.

From a chemical perspective, 29812-99-5 displays several noteworthy characteristics. The cyclopropane ring introduces significant ring strain, which can influence both the compound's reactivity and its potential biological activity. The hydrochloride salt form enhances the compound's stability and solubility, important factors for researchers investigating its potential applications. These properties make it particularly interesting for studies involving CNS-active compounds and neurotransmitter analogs, areas that consistently rank high in academic and industrial research queries.

In pharmaceutical applications, 1-(4-Bromobenzyl)cyclopropanamine serves as a key intermediate in the synthesis of more complex molecules. The compound's structural motifs appear in several drug candidate scaffolds, particularly those targeting neurological disorders. Recent patent literature reveals growing interest in similar brominated aromatic amines for developing novel enzyme inhibitors and receptor modulators. These applications align with current healthcare trends focusing on personalized medicine and targeted therapies.

The synthesis of 1-(4-Bromobenzyl)cyclopropanamine hydrochloride typically involves multi-step organic transformations. Modern approaches often employ palladium-catalyzed coupling reactions or reductive amination strategies, techniques that dominate current literature searches in synthetic chemistry. The bromine atom present in the molecule offers opportunities for further diversification using widely studied Suzuki-Miyaura or Buchwald-Hartwig reactions, making this compound a valuable starting material for structure-activity relationship studies.

From a market perspective, demand for high-purity pharmaceutical intermediates like CAS 29812-99-5 continues to grow steadily. The compound's applications in drug discovery programs and medicinal chemistry research ensure consistent interest from academic institutions and pharmaceutical companies alike. Recent analytical studies suggest particular utility in developing GPCR-targeting compounds, a hot topic in current pharmacological research and a frequent search term among professionals in the field.

Quality control of 1-(4-Bromobenzyl)cyclopropanamine HCl typically involves advanced analytical techniques. Modern laboratories employ HPLC purity analysis, mass spectrometry, and NMR spectroscopy to verify the compound's identity and assess its suitability for sensitive applications. These quality assurance measures address common concerns researchers express when sourcing specialized chemicals, particularly those used in biological screening assays and structure-based drug design projects.

Storage and handling of 29812-99-5 require standard laboratory precautions. The compound demonstrates good stability when stored properly, with recommended conditions including protection from moisture and maintenance at controlled temperatures. These practical considerations frequently appear in technical discussions about amine hydrochloride salts and reflect common questions from laboratory personnel working with similar compounds.

The future outlook for 1-(4-Bromobenzyl)cyclopropanamine hydrochloride appears promising, particularly as research into small molecule drugs continues to expand. Emerging trends in fragment-based drug discovery and covalent inhibitor design may further increase demand for such specialized building blocks. The compound's structural features position it well to contribute to next-generation therapeutics, especially in neurological and psychiatric drug development—areas receiving substantial research funding and public attention.

For researchers considering CAS 29812-99-5 for their projects, several key factors warrant consideration. The compound's compatibility with various organic transformations, its potential as a pharmacophore element, and its utility in structure-activity studies make it a versatile tool in modern chemical research. As the pharmaceutical industry continues to emphasize molecular diversity and lead optimization, compounds like 1-(4-Bromobenzyl)cyclopropanamine hydrochloride will likely remain important assets in the medicinal chemist's toolkit.